Simvastatin-d3
Description
CAS Number: 79902-63-9 (unlabeled)
Scientific Research Applications
Osteoblast Differentiation and Mineralization : Simvastatin promotes osteoblastic differentiation and mineralization in MC3T3-E1 cells, suggesting its potential use in treating metabolic bone diseases like osteoporosis (Maeda et al., 2001).
Anti-Inflammatory Role in Arthritis : It has demonstrated marked inhibition of collagen-induced arthritis in murine models, suggesting its potential therapeutic role in inflammatory arthritis (Leung et al., 2003).
Inhibition of Inflammatory Properties of Staphylococcus aureus : Simvastatin has been shown to interfere with leukocyte-endothelial cell interactions induced by Staphylococcus aureus α-toxin, which may be relevant in various infectious diseases (Pruefer et al., 2002).
Hepatotoxicity Pathways : Research on simvastatin-induced hepatotoxicity has provided insights into potential toxic pathways, revealing its impact on oxidative stress response, xenobiotics metabolism, fatty acid metabolism, and inflammation pathways (Cho et al., 2013).
Induction of Foxp3+ T Regulatory Cells : Simvastatin induces Foxp3+ T regulatory cells, which play a role in immunosuppression and may have implications for autoimmune disease treatments (Kim et al., 2010).
Amelioration of Diabetic Cardiomyopathy : It has shown beneficial effects on diabetic cardiomyopathy, attenuating oxidative stress, inflammation, and apoptosis in diabetic rats (Al-Rasheed et al., 2017).
Migraine Prevention : Simvastatin, combined with vitamin D, has been effective in preventing episodic migraine, suggesting a new potential therapeutic approach for migraine management (Buettner et al., 2017).
properties
Product Name |
Simvastatin-d3 |
|---|---|
Molecular Formula |
C25H35D3O5 |
Molecular Weight |
421.58 |
Origin of Product |
United States |
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